Cas no 2411334-90-0 ((2E)-4-(dimethylamino)-N-{1-(2-methoxyethyl)pyrrolidin-3-ylmethyl}but-2-enamide)

• Product Name: (2E)-4-(dimethylamino)-N-{1-(2-methoxyethyl)pyrrolidin-3-ylmethyl}but-2-enamide
• CAS No: 2411334-90-0
• MF: C₁₄H₂₇N₃O₂
• MW: 269.383083581924
• CID: 5356903
• PubChem ID: 146100964
• Update Time: 2025-10-29

(2E)-4-(dimethylamino)-N-{1-(2-methoxyethyl)pyrrolidin-3-ylmethyl}but-2-enamide Chemical and Physical Properties

Names and Identifiers

• Z3952172199
• (2E)-4-(dimethylamino)-N-{[1-(2-methoxyethyl)pyrrolidin-3-yl]methyl}but-2-enamide
• (E)-4-(Dimethylamino)-N-[[1-(2-methoxyethyl)pyrrolidin-3-yl]methyl]but-2-enamide
• (2E)-4-(dimethylamino)-N-{1-(2-methoxyethyl)pyrrolidin-3-ylmethyl}but-2-enamide

• Inchi： 1S/C14H27N3O2/c1-16(2)7-4-5-14(18)15-11-13-6-8-17(12-13)9-10-19-3/h4-5,13H,6-12H2,1-3H3,(H,15,18)/b5-4+
• InChI Key： WMYHWXNXXFBHKS-SNAWJCMRSA-N
• SMILES： O(C)CCN1CCC(CNC(/C=C/CN(C)C)=O)C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 8
• Complexity: 292
• XLogP3: 0.1
• Topological Polar Surface Area: 44.8

Additional information on (2E)-4-(dimethylamino)-N-{1-(2-methoxyethyl)pyrrolidin-3-ylmethyl}but-2-enamide

Introduction to Compound CAS No. 2411334-90-0: (2E)-4-(dimethylamino)-N-{1-(2-methoxyethyl)pyrrolidin-3-ylmethyl}but-2-enamide

(2E)-4-(dimethylamino)-N-{1-(2-methoxyethyl)pyrrolidin-3-ylmethyl}but-2-enamide, a compound with the CAS number 2411334-90-0, is a synthetic organic molecule that has garnered significant attention in recent years due to its potential applications in pharmaceutical and medicinal chemistry. This compound belongs to the class of amides and features a unique structural arrangement that includes a dimethylamino group, a methoxyethyl-substituted pyrrolidine, and an unsaturated butenamide moiety. The combination of these functional groups imparts distinct chemical and biological properties, making it a valuable candidate for various research and development activities.

The molecular formula of (2E)-4-(dimethylamino)-N-{1-(2-methoxyethyl)pyrrolidin-3-ylmethyl}but-2-enamide is C₁₅H₂₆N₃O₂, and its molecular weight is approximately 278.38 g/mol. The compound's structure is characterized by a conjugated double bond in the butenamide moiety, which can influence its reactivity and stability. The presence of the dimethylamino group and the methoxyethyl-substituted pyrrolidine ring also contributes to its unique physicochemical properties, such as solubility, lipophilicity, and conformational flexibility.

In the context of medicinal chemistry, (2E)-4-(dimethylamino)-N-{1-(2-methoxyethyl)pyrrolidin-3-ylmethyl}but-2-enamide has been studied for its potential therapeutic applications. Recent research has focused on its interactions with various biological targets, including enzymes, receptors, and ion channels. For instance, studies have shown that this compound can modulate the activity of specific enzymes involved in metabolic pathways, which could have implications for the treatment of metabolic disorders.

One notable area of research involves the compound's interaction with neurotransmitter systems. Preliminary studies have indicated that (2E)-4-(dimethylamino)-N-{1-(2-methoxyethyl)pyrrolidin-3-ylmethyl}but-2-enamide can influence the release and reuptake of neurotransmitters such as dopamine and serotonin. This property makes it a potential candidate for the development of novel drugs targeting neurological disorders, including depression, anxiety, and neurodegenerative diseases.

In addition to its potential therapeutic applications, (2E)-4-(dimethylamino)-N-{1-(2-methoxyethyl)pyrrolidin-3-ylmethyl}but-2-enamide has also been explored for its use in chemical biology research. Its ability to selectively interact with specific protein targets allows researchers to gain insights into complex biological processes at the molecular level. For example, it has been used as a tool compound to study the structure-function relationships of certain enzymes and receptors.

The synthesis of (2E)-4-(dimethylamino)-N-{1-(2-methoxyethyl)pyrrolidin-3-ylmethyl}but-2-enamide typically involves multi-step organic reactions, including condensation, reduction, and functional group manipulation. The synthetic route can be optimized to achieve high yields and purity levels, which are crucial for both research and industrial applications. Recent advancements in synthetic chemistry have led to more efficient and environmentally friendly methods for producing this compound.

In terms of safety and handling, it is important to note that while (2E)-4-(dimethylamino)-N-{1-(2-methoxyethyl)pyrrolidin-3-ylmethyl}but-2-enamide is not classified as a hazardous material or controlled substance, proper precautions should be taken during its handling and storage. This includes using appropriate personal protective equipment (PPE) and following standard laboratory safety protocols.

The future prospects for (2E)-4-(dimethylamino)-N-{1-(2-methoxyethyl)pyrrolidin-3-ylmethyl}but-2-enamide are promising. Ongoing research aims to further elucidate its mechanism of action and explore its potential as a lead compound for drug discovery. Collaborative efforts between academic institutions and pharmaceutical companies are expected to drive innovation in this field, leading to the development of new therapeutic agents that can improve patient outcomes.

In conclusion, (2E)-4-(dimethylamino)-N-{1-(2-methoxyethyl)pyrrolidin-3-ylmethyl}but-2-enamide (CAS No. 2411334-90-0) is a versatile compound with significant potential in both research and pharmaceutical applications. Its unique chemical structure and biological properties make it an attractive candidate for further investigation, paving the way for new discoveries in medicinal chemistry and drug development.